Cas no 2728329-86-8 (ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate)

• Product Name: ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate
• CAS No: 2728329-86-8
• MF: C₂₃H₂₃FN₂O₃
• MW: 394.438729524612
• CID: 5465047
• Update Time: 2025-05-20

ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate Chemical and Physical Properties

Names and Identifiers

• Z4947385511
• ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate

• Inchi： 1S/C23H23FN2O3/c1-4-29-22(27)15-25(3)23(28)20-14-21(17-8-6-5-7-9-17)26(16(20)2)19-12-10-18(24)11-13-19/h5-14H,4,15H2,1-3H3
• InChI Key： LCZMRXZXEHMVDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C(N(C)CC(=O)OCC)=O)=C1C

Computed Properties

• Exact Mass: 394.16927076 g/mol
• Monoisotopic Mass: 394.16927076 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.5
• Molecular Weight: 394.4

Additional information on ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate

Ethyl 2-{1-[1-(4-Fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate (CAS No. 2728329-86-8): An Overview

Ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate (CAS No. 2728329-86-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrroles, which are characterized by their five-membered ring structure containing one nitrogen atom and four carbon atoms. The presence of a fluorine atom and multiple phenyl groups in its structure imparts unique chemical and biological properties, making it a subject of extensive research.

The synthesis of ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate involves a series of well-defined chemical reactions, including the formation of the pyrrole ring, the introduction of the fluorine atom, and the subsequent functionalization with the acetate and formamido groups. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for its potential use in pharmaceutical applications.

In terms of its biological activity, ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been investigated, highlighting its potential for treating neurological disorders. Research has shown that ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate can penetrate the BBB with relatively high efficiency, making it a candidate for central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. This property is particularly valuable given the challenges associated with delivering therapeutic agents to the brain.

The pharmacokinetic properties of ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate have also been studied extensively. These properties include its absorption, distribution, metabolism, and excretion (ADME). Preclinical data indicate that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, which are essential for its therapeutic efficacy.

In addition to its therapeutic potential, ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate has been explored for its use as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and signaling pathways in cells. This application has broad implications for understanding disease mechanisms and developing new therapeutic strategies.

The safety profile of ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate is another critical aspect of its evaluation. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, ethyl 2-{1-[1-(4-fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl]-N-methylformamido}acetate (CAS No. 2728329-86-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for potential breakthroughs in the treatment of various diseases.